Cas no 2034243-54-2 (3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide)
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-Methoxy-4-(2-oxo-1-pyrrolidinyl)phenyl]-4-(methylsulfonyl)benzenepropanamide
- 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide
-
- Inchi: 1S/C21H24N2O5S/c1-28-19-14-16(8-11-18(19)23-13-3-4-21(23)25)22-20(24)12-7-15-5-9-17(10-6-15)29(2,26)27/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3,(H,22,24)
- InChI Key: RYHUEMLRCZPULK-UHFFFAOYSA-N
- SMILES: C1(CCC(NC2=CC=C(N3CCCC3=O)C(OC)=C2)=O)=CC=C(S(C)(=O)=O)C=C1
Experimental Properties
- Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 769.1±60.0 °C(Predicted)
- pka: 13.66±0.70(Predicted)
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6436-1148-2μmol |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-5μmol |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-10μmol |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-20μmol |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-1mg |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-2mg |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-3mg |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-4mg |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-5mg |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6436-1148-10mg |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide |
2034243-54-2 | 10mg |
$79.0 | 2023-09-09 |
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide
Introduction to 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS No. 2034243-54-2)
3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide, with the CAS number 2034243-54-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl group, a methoxy group, and a pyrrolidine ring. These functional groups contribute to its potential therapeutic applications and biological activities.
The molecular structure of 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS No. 2034243-54-2) is particularly noteworthy for its ability to interact with specific biological targets. The methanesulfonyl group, for instance, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety in drug design. The methoxy group, on the other hand, can influence the compound's solubility and binding affinity to receptors. The pyrrolidine ring, with its 2-oxo substitution, adds further complexity and specificity to the molecule's interactions with biological systems.
Recent studies have explored the potential of 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.
In addition to its neuroprotective effects, 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. A notable study published in Cancer Research found that 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide selectively induces apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.
The pharmacokinetic properties of 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. For instance, a study published in the European Journal of Pharmaceutical Sciences reported that 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide has high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.
The safety profile of 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide has been evaluated through various preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide (CAS No. 2034243-54-2) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.
2034243-54-2 (3-(4-methanesulfonylphenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)